Cas no 11069-24-2 (1,2,3,4-Oxatriazolium,5-amino-3-propyl-, chloride (1:1))

• Product name: 1,2,3,4-Oxatriazolium,5-amino-3-propyl-, chloride (1:1)
• CAS No: 11069-24-2
• MF: C₄H₁₀N₄O
• MW: 130.148399829865
• CID: 202320
• PubChem ID: 494199

1,2,3,4-Oxatriazolium,5-amino-3-propyl-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Oxatriazolium,5-amino-3-propyl-, chloride (1:1)
• 3-propyl-2H-oxatriazol-5-amine
• 1,2,3,4-Oxatriazolidine,5-imino-3-propyl-, meso-, ionic didehydro deriv., monohydrochloride (8CI)
• 1,2,3,4-Oxatriazolium,5-amino-3-propyl-, chloride (9CI)
• 3-Propyl-1,2,3,4-oxatriazolidin-5-imine
• AC1LASGY
• AG-D-28350
• CTK4A7015
• NSC 270531
• 11069-24-2
• DTXSID70149359
• 3-propyloxatriazolidin-5-imine

• Inchi： InChI=1S/C4H10N4O/c1-2-3-8-6-4(5)9-7-8/h7H,2-3H2,1H3,(H2,5,6)
• InChI Key： OULFQQLGERZMBX-UHFFFAOYSA-N
• SMILES： CCCN1NOC(N)=N1

Computed Properties

• Exact Mass: 130.0856
• Monoisotopic Mass: 130.085461
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.9
• XLogP3: 0.7

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.613
• PSA: 62.88
• LogP: -3.06550